Cas no 1781591-31-8 ((2,4-Difluoro-6-methoxyphenyl)methanamine)

• Product Name: (2,4-Difluoro-6-methoxyphenyl)methanamine
• CAS No: 1781591-31-8
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 4990072
• PubChem ID: 84766383
• Update Time: 2025-10-29

(2,4-Difluoro-6-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-methoxybenzylamine
• (2,4-Difluoro-6-methoxyphenyl)methanamine

• Inchi： 1S/C8H9F2NO/c1-12-8-3-5(9)2-7(10)6(8)4-11/h2-3H,4,11H2,1H3
• InChI Key： IHGGOAXEBCGPSZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1
• Topological Polar Surface Area: 35.2

Additional information on (2,4-Difluoro-6-methoxyphenyl)methanamine

Introduction to (2,4-Difluoro-6-methoxyphenyl)methanamine (CAS No. 1781591-31-8)

(2,4-Difluoro-6-methoxyphenyl)methanamine, also known by its CAS number 1781591-31-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group and two fluorine atoms substituted on a phenyl ring, attached to a methanamine moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications.

The chemical structure of (2,4-Difluoro-6-methoxyphenyl)methanamine can be represented as C₉H₉F₂NO. The presence of the methoxy group and the fluorine atoms imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. These properties are crucial for understanding its potential therapeutic applications and for optimizing its use in drug development.

Recent research has highlighted the potential of (2,4-Difluoro-6-methoxyphenyl)methanamine in various therapeutic areas. For instance, studies have shown that this compound exhibits significant anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (2,4-Difluoro-6-methoxyphenyl)methanamine effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, (2,4-Difluoro-6-methoxyphenyl)methanamine has also been investigated for its potential neuroprotective effects. A study conducted by a team at the University of California found that this compound could protect neuronal cells from oxidative stress-induced damage. The researchers observed that treatment with (2,4-Difluoro-6-methoxyphenyl)methanamine significantly reduced the levels of reactive oxygen species (ROS) and improved cell viability in a dose-dependent manner. These findings indicate that the compound may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthetic accessibility of (2,4-Difluoro-6-methoxyphenyl)methanamine is another factor that makes it an attractive candidate for drug development. The compound can be synthesized through well-established organic synthesis routes, which ensures a consistent supply for both research and commercial purposes. One common synthetic pathway involves the reaction of 2,4-difluoro-6-methoxybenzaldehyde with methylamine under appropriate conditions to form the desired product.

The physicochemical properties of (2,4-Difluoro-6-methoxyphenyl)methanamine are also noteworthy. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. Its solubility profile is an important consideration for both in vitro and in vivo studies.

To further explore the therapeutic potential of (2,4-Difluoro-6-methoxyphenyl)methanamine, several preclinical studies have been conducted to evaluate its safety and efficacy. In animal models of inflammation and neurodegeneration, the compound has shown promising results without significant adverse effects. These findings have paved the way for more advanced clinical trials to assess its safety and efficacy in human subjects.

In conclusion, (2,4-Difluoro-6-methoxyphenyl)methanamine (CAS No. 1781591-31-8) is a multifaceted compound with diverse biological activities and promising therapeutic potential. Its unique chemical structure, synthetic accessibility, and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.